Cas no 4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate)
4144-31-4 structure
Product Name:4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
CAS No:4144-31-4
MF:C22H20O4
MW:348.391806602478
CID:1516124
PubChem ID:2268408
Update Time:2025-04-21
4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4'-Methylbiphenyl-4-yl 3,4-dimethoxybenzoate
- benzoic acid, 3,4-dimethoxy-, 4'-methyl[1,1'-biphenyl]-4-yl ester
- [4-(4-methylphenyl)phenyl] 3,4-dimethoxybenzoate
- ST50182572
- 4'-methyl-4-biphenylyl 3,4-dimethoxybenzoate
- 4144-31-4
- DTXSID60367469
- 4-(4-methylphenyl)phenyl 3,4-dimethoxybenzoate
- AKOS002263804
- Oprea1_513235
- STL478374
- 4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
-
- Inchi: 1S/C22H20O4/c1-15-4-6-16(7-5-15)17-8-11-19(12-9-17)26-22(23)18-10-13-20(24-2)21(14-18)25-3/h4-14H,1-3H3
- InChI Key: MUFIFFDLANUBMN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 348.1362
- Monoisotopic Mass: 348.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 511.2°C at 760 mmHg
- Flash Point: 223.9°C
- Refractive Index: 1.58
- PSA: 44.76
4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate) Related Products
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